Cas no 54567-98-5 (2-Butenenitrile, 3-(methylamino)-)
54567-98-5 structure
Product name:2-Butenenitrile, 3-(methylamino)-
CAS No:54567-98-5
MF:C5H8N2
MW:96.1304206848145
CID:354225
2-Butenenitrile, 3-(methylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butenenitrile, 3-(methylamino)-
- 3-(methylamino)but-2-enenitrile
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- Inchi： 1S/C5H8N2/c1-5(7-2)3-4-6/h3,7H,1-2H3
- InChI Key： BTOSOLFIJWFHEM-UHFFFAOYSA-N
- SMILES： C(#N)C=C(NC)C
Computed Properties
- Exact Mass: 96.06884
Experimental Properties
- Density: 0.901±0.06 g/cm3(Predicted)
- Melting Point: 54-55 °C
- Boiling Point: 287.2±13.0 °C(Predicted)
- PSA: 35.82
- pka: 4.34±0.70(Predicted)
2-Butenenitrile, 3-(methylamino)- Related Literature
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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2. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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